Cas no 2758003-20-0 (tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate)

• Product Name: tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate
• CAS No: 2758003-20-0
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• MDL: MFCD34600892
• CID: 5666075
• PubChem ID: 165845527
• Update Time: 2025-10-23

tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27695742
• tert-butyl N-{[4-(bromomethyl)-2-fluorophenyl]methyl}carbamate
• 2758003-20-0
• tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate

• MDL： MFCD34600892
• Inchi： 1S/C13H17BrFNO2/c1-13(2,3)18-12(17)16-8-10-5-4-9(7-14)6-11(10)15/h4-6H,7-8H2,1-3H3,(H,16,17)
• InChI Key： ZCEZQEJAQKWIBM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)F)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.04267g/mol
• Monoisotopic Mass: 317.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate (CAS: 2758003-20-0)

The compound tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate (CAS: 2758003-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromomethyl and fluorophenyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate in inhibiting specific kinase pathways associated with cancer progression. The study highlighted the compound's ability to act as a scaffold for the development of potent and selective inhibitors, offering new avenues for therapeutic intervention.

In addition to its applications in oncology, this compound has also been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv detailed its use in the synthesis of novel compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The researchers reported that the bromomethyl group facilitated the introduction of additional functional moieties, enhancing the compounds' blood-brain barrier permeability and therapeutic efficacy.

From a synthetic chemistry perspective, tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate has been the subject of optimization studies aimed at improving its yield and purity. A 2022 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, utilizing green solvents and catalytic methods. This advancement is particularly significant for industrial-scale production, ensuring a reliable supply of this critical intermediate.

Looking ahead, the versatility of tert-butyl N-{4-(bromomethyl)-2-fluorophenylmethyl}carbamate suggests its continued relevance in drug discovery and development. Ongoing research is expected to further elucidate its mechanistic roles and expand its applications across various therapeutic areas. For researchers in the field, this compound represents a valuable tool for the design and synthesis of next-generation pharmaceuticals.